Cas no 807320-43-0 (cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo3,4-cpyridine-4-carboxylicacid)

cis-1'-Oxo-spirocyclohexane-1,3'(1'h)-furo3,4-cpyridine-4-carboxylicacid Properties

Names and Identifiers

• cis-1'-Oxo-spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• 1\'-oxospiro[1,3\'-cyclohexane(1\'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• 1'-oxospiro[1,3'-cyclohexane(1'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• Spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylicacid, 1'-oxo-, cis- (9CI)
• SCHEMBL13403193
• A5865
• SCHEMBL1582177
• 1'-Oxo-spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylicacid
• SCHEMBL13950030
• 569351-62-8
• 807320-43-0
• DTXSID50458037
• 1'-oxospiro[cyclohexane-4,3'-furo[3,4-c]pyridine]-1-carboxylic acid
• trans-1'-oxospiro[cyclohexane-1,3'(1'h)-furo[3,4-c]pyridine]-4-carboxylic acid
• FT-0748308
• spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylic acid, 1'-oxo-
• DTXSID101137239
• A9961
• 1'-OXO-SPIRO[CYCLOHEXANE-1,3'(1'H)-FURO[3,4-C]PYRIDINE]-4-CARBOXYLIC ACID
• (1s,4s)-1'-Oxo-1'H-spiro[cyclohexane-1,3'-furo[3,4-c]pyridine]-4-carboxylic acid
• SCHEMBL1582179
• 1'-Oxo-1'H-spiro[cyclohexane-1,3'-furo[3,4-c]pyridine]-4-carboxylic acid
• cis-1'-Oxo-1'H-spiro[cyclohexane-1,3'-furo[3,4-c]pyridine]-4-carboxylicacid
• FT-0766100
• 328233-23-4
• cis-1'-Oxo-1'H-spiro[cyclohexane-1,3'-furo[3,4-c]pyridine]-4-carboxylic acid
• FT-0736776
• trans-1'-oxo-spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylic acid
• cis-1'-Oxo-spiro[cyclohexane-1,3'(1'H)-furo[3,4-c]pyridine]-4-carboxylicacid
• +Expand

• InChIKey： PJCKCWRHRYXELD-UHFFFAOYSA-N
• Inchi： 1S/C13H13NO4/c15-11(16)8-1-4-13(5-2-8)10-7-14-6-3-9(10)12(17)18-13/h3,6-8H,1-2,4-5H2,(H,15,16)/t8-,13-
• SMILES： OC(C1CCC2(OC(=O)C3C=CN=CC2=3)CC1)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 247.08445790g/mol
• Heavy Atom Count: 18
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.41